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Compound of Interest

Compound Name: Fexofenadine-d10 Hydrochloride
Cat. No.: B585778
Get Quote

Executive Summary

Fexofenadine-d10 Hydrochloride (CAS: 1215821-44-5) is the stable isotope-labeled analog
of the second-generation antihistamine Fexofenadine.[1][2] It serves as the critical Internal
Standard (IS) for quantitative LC-MS/MS bioanalysis.[1]

The reliability of this reference material hinges on three stability vectors: Isotopic Integrity
(resistance to D/H exchange), Photochemical Stability (resistance to UV-induced
decarboxylation), and Hygroscopic Control (prevention of hydrolysis and concentration errors).

[1]

This guide defines the rigorous protocols required to maintain the chemical and isotopic purity
of Fexofenadine-d10 HCI, derived from stress-testing data and structural analysis.

Molecular Characterization & Physicochemical
Profile[1][3][4]

Understanding the specific deuteration pattern is essential for predicting stability.
Fexofenadine-d10 is deuterated on the benzhydryl phenyl rings.
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Property

Specification

Technical Insight

Chemical Name

Fexofenadine-d10 HCI

4-[1-hydroxy-4-[4-(hydroxy-
bis(phenyl-d5)-methyl)-1-
piperidinyl]butyl]-a,a-dimethyl-

benzeneacetic acid, HCI

Molecular Formula

C32H20D10NO4[1][3][4][5][6][ 7]
[8] - HCI

The HCI salt form improves
solubility but increases

hygroscopicity.

Molecular Weight

~548.2 g/mol

+10 Da shift from unlabeled
Fexofenadine (538.13).[1]

Deuteration Site

Benzhydryl Rings

High Stability. The 10
deuterium atoms are located
on the aromatic rings. Aromatic
C-D bonds are chemically inert
and resistant to back-
exchange in agueous mobile
phases, unlike labile protons
(OH, NH).[1]

Preferred Solvent: Methanol.

[1] Avoid water for long-term

Solubility Methanol (High), DMSO
stock storage to prevent
hydrolysis risks.[1]
Zwitterionic nature in solution;
pKa ~4.25 (COOH), ~9.53 (N) pH control is critical during

extraction.[1]

Degradation Mechanisms & Stability Risks[1]

Fexofenadine-d10 is susceptible to specific degradation pathways that must be mitigated

through storage controls.

Photodegradation (Critical Risk)
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The benzhydryl piperidine moiety is highly photosensitive. Exposure to UV light (and even
ambient fluorescent light) accelerates:[1]

» Oxidative cleavage yielding benzophenone derivatives.

» Decarboxylation resulting in isopropyl analogs.

Chemical Oxidation

The tertiary amine and hydroxyl groups are susceptible to N-oxidation or dehydration under
oxidative stress (e.g., presence of peroxides in un-stabilized ethers or aged solvents).[1]

Isotopic Stability[1]

e Risk: Negligible for Fexofenadine-d10.[1][9][5]

e Reasoning: The deuterium labels are on the aromatic rings. These positions do not undergo
acid/base-catalyzed exchange under standard LC-MS conditions (pH 2—10).[1]

Visualization: Degradation Pathways

The following diagram maps the causality between environmental stress and chemical failure
modes.
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Caption: Primary degradation pathways.[1] Photolysis is the dominant failure mode, requiring
strict light protection.

Storage Protocols (Solid State)[1]

To maximize shelf life (typically >3 years), the solid reference material must be isolated from
kinetic energy (heat), photons (light), and moisture.[1]

Parameter Protocol Scientific Rationale

Arrhenius kinetics dictate that

lowering temperature
Temperature -20°C (Standard) - o

significantly retards oxidative

and hydrolytic rates.[1]

Blocks UV/Vis radiation to
Container Amber Glass Vials prevent photolysis of the

benzhydryl system.

Displaces oxygen to prevent

Atmosphere Inert Gas (Argon/Nz2) o
N-oxidation.[1]

The HCI salt is hygroscopic.
Moisture uptake alters the
Humidity Desiccator Cabinet effective mass, leading to

weighing errors during stock

prep.

Allow vial to reach room
temperature (20—-30 mins)
before opening. Opening a
Handling Equilibrate ) P g .p .g
cold vial causes immediate
condensation of atmospheric

water onto the powder.

Solution Preparation & Stability

The stability of Fexofenadine-d10 in solution is solvent-dependent.[1]
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Solvent Selection

e Primary Choice: Methanol (MeOH). Fexofenadine-d10 is highly soluble and chemically
stable in pure methanol.[1]

e Secondary Choice: DMSO. Good stability, but high boiling point makes it difficult to
evaporate if solvent exchange is needed.

o Avoid: Pure water (hydrolysis risk over time) or un-stabilized THF (peroxide risk).[1]

Stock Solution Protocol

o Concentration: Prepare primary stocks at 1.0 mg/mL in Methanol.
o Storage: Aliquot into amber HPLC vials with PTFE-lined caps. Store at -20°C or -80°C.
e Shelf Life:

o -20°C in Methanol: Stable for 12 months.

o 4°C (Autosampler): Stable for 7 days.

o Room Temp: Stable for 24 hours (protect from light).[1]

Visualization: Stock Preparation Workflow

This workflow ensures minimizing weighing errors and degradation during preparation.
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Solid Fexofenadine-d10 HCI
(-20°C Storage)

Equilibrate to Room Temp
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(Calibrated Microbalance)

ortex 1 min

Dissolve in Methanol
(Target: 1.0 mg/mL)

rgon Purge (Optional)

Aliguot into Amber Vials
(Minimize Headspace)

Store at -20°C or -80°C

QC Check: LC-MS/MS
(Verify Purity & RT)
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Caption: Optimized workflow for preparing and maintaining stable stock solutions.

Quality Control & Troubleshooting
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When using Fexofenadine-d10 as an Internal Standard, verify the following parameters
periodically.

Isotopic Purity Check ("Crosstalk")

Because the d10 analog is +10 Da, it should not contribute signal to the analyte channel (M+0).
[1] However, impurities (d0, d1-d9) can cause bias.[1]

e Protocol: Inject a high concentration of Fexofenadine-d10 (IS only).[1] Monitor the transition
for unlabeled Fexofenadine (m/z 502.3 — 466.2).

o Acceptance: Signal in the analyte channel must be < 20% of the LLOQ response.

Retention Time Shift

Deuterium isotope effects can slightly alter retention time on C18 columns.

o Observation: Fexofenadine-d10 may elute slightly earlier than Fexofenadine-d0O due to the
slightly lower lipophilicity of C-D bonds compared to C-H bonds.[1]

e Action: Ensure the integration window covers both the analyte and the IS peaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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